Cas no 2172209-24-2 (2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2172209-24-2
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6350737
• PubChem ID: 165545283
• Update Time: 2025-08-04

2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• EN300-1517148
• 2-[N-(3-chlorophenyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• 2172209-24-2

• Inchi： 1S/C27H25ClN2O5/c28-18-7-5-8-19(15-18)30(16-26(32)33)25(31)13-6-14-29-27(34)35-17-24-22-11-3-1-9-20(22)21-10-2-4-12-23(21)24/h1-5,7-12,15,24H,6,13-14,16-17H2,(H,29,34)(H,32,33)
• InChI Key： NXUYFYPDCYRFLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(CC(=O)O)C(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Introduction to 2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic Acid (CAS No. 2172209-24-2)

2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid, with the CAS number 2172209-24-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, represents a fusion of aromatic and heterocyclic chemistry, making it a subject of extensive research and development.

The molecular backbone of this compound consists of a butanamidoacetic acid moiety, which is flanked by two distinct functional groups: a 3-chlorophenyl group and a fluorinated amino group. The presence of these groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug design and synthesis. Specifically, the 3-chlorophenyl group introduces a degree of lipophilicity, while the fluorinated amino group enhances its potential bioactivity.

In recent years, there has been a surge in the exploration of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and binding affinity. The incorporation of fluorine into pharmaceutical molecules has been shown to modulate their pharmacokinetic profiles, often leading to improved therapeutic efficacy. The fluorinated amino group in 2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid aligns with this trend, suggesting its potential as a key structural element in the development of novel therapeutic agents.

The fluororene moiety, specifically the (9H-fluoren-9-yl)methoxycarbonyl group, adds another layer of complexity to the compound's structure. Fluorene derivatives are known for their stability and rigidity, which can be advantageous in maintaining the conformational integrity of a drug molecule. This rigidity can enhance binding interactions with biological targets, thereby improving the compound's pharmacological activity. Moreover, the methoxycarbonyl group serves as a protecting group for the amino functionality, allowing for selective modifications during synthetic processes.

The synthesis of 2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-chlorophenyl group typically begins with Friedel-Crafts alkylation or acylation reactions, followed by nucleophilic substitution to introduce the amino functionality. The subsequent attachment of the fluororene moiety is achieved through condensation or coupling reactions, often facilitated by transition metal catalysts.

The significance of this compound extends beyond its structural complexity; it also holds promise in various therapeutic applications. Current research indicates that derivatives of this class exhibit potential in modulating enzyme activity and receptor binding. For instance, modifications to the fluorinated amino group have been explored for their ability to enhance interactions with specific enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

In clinical settings, compounds with similar structural motifs have shown promise in preclinical studies as inhibitors or modulators of key biological pathways. The combination of lipophilicity provided by the 3-chlorophenyl group and the enhanced bioactivity conferred by the fluorinated moiety makes 2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid a compelling candidate for further investigation. Its potential applications may span across multiple therapeutic areas, including oncology, immunology, and neurology.

The role of computational chemistry and molecular modeling has been instrumental in understanding the pharmacological properties of this compound. Advanced computational techniques allow researchers to predict binding affinities, metabolic stability, and other critical parameters without extensive experimental testing. These predictions are invaluable in guiding synthetic efforts and optimizing lead compounds for clinical development.

The future direction of research on 2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid may include exploring its derivatives for improved pharmacokinetic profiles and target specificity. Additionally, investigating its mechanism of action could provide insights into how it interacts with biological systems at a molecular level. Such knowledge is crucial for developing effective therapeutic strategies that leverage its unique chemical properties.

In conclusion, 2-N-(3-chlorophenyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2172209-24-2) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups offer numerous opportunities for drug discovery and development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.